Cas no 1214368-54-3 (2-(3'-Fluoro-2-(trifluoromethyl)biphenyl-5-yl)-2-hydroxyacetic acid)

• Product Name: 2-(3'-Fluoro-2-(trifluoromethyl)biphenyl-5-yl)-2-hydroxyacetic acid
• CAS No: 1214368-54-3
• MF: C₁₅H₁₀F₄O₃
• MW: 314.231718540192
• CID: 4998486
• Update Time: 2025-10-30

2-(3'-Fluoro-2-(trifluoromethyl)biphenyl-5-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3'-Fluoro-2-(trifluoromethyl)biphenyl-5-yl)-2-hydroxyacetic acid

• Inchi： 1S/C15H10F4O3/c16-10-3-1-2-8(6-10)11-7-9(13(20)14(21)22)4-5-12(11)15(17,18)19/h1-7,13,20H,(H,21,22)
• InChI Key： NEZHYVLTSVSEKE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(C(=O)O)O)=CC=1C1C=CC=C(C=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 399
• XLogP3: 3.4
• Topological Polar Surface Area: 57.5

Additional information on 2-(3'-Fluoro-2-(trifluoromethyl)biphenyl-5-yl)-2-hydroxyacetic acid

Introduction to 2-(3'-Fluoro-2-(trifluoromethyl)biphenyl-5-yl)-2-hydroxyacetic Acid (CAS No. 1214368-54-3)

2-(3'-Fluoro-2-(trifluoromethyl)biphenyl-5-yl)-2-hydroxyacetic acid, identified by its CAS number 1214368-54-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of biphenyl derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of both fluoro and trifluoromethyl substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for the development of novel drugs.

The biphenyl core in 2-(3'-Fluoro-2-(trifluoromethyl)biphenyl-5-yl)-2-hydroxyacetic acid is a well-established pharmacophore in medicinal chemistry, known for its ability to interact with biological targets in a specific manner. The introduction of fluorine atoms into aromatic rings is a common strategy in drug design due to the ability of fluorine to modulate metabolic stability, binding affinity, and electronic properties of molecules. In this compound, the fluoro group at the 3'-position and the trifluoromethyl group at the 2-position of the biphenyl ring create a highly electron-deficient system, which can enhance interactions with biological receptors.

The presence of a hydroxyacetic acid moiety at the 2-position of the biphenyl ring adds another layer of functionality to this compound. Hydroxyacetic acid, also known as glycolic acid when in its simplest form, is a well-known β-hydroxy acid that plays various roles in biological systems. Its incorporation into the molecular structure can influence both the solubility and bioavailability of the compound, as well as its interactions with biological targets. The hydroxyl group can participate in hydrogen bonding, which is crucial for achieving high binding affinity in drug design.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. The biphenyl derivatives, including 2-(3'-Fluoro-2-(trifluoromethyl)biphenyl-5-yl)-2-hydroxyacetic acid, have been extensively studied for their potential as leads in drug discovery. For instance, studies have shown that biphenyl-based compounds can exhibit inhibitory activity against various kinases and other enzymes implicated in cancer and inflammatory diseases. The unique combination of substituents in this molecule makes it an attractive candidate for further exploration.

The synthesis of 2-(3'-Fluoro-2-(trifluoromethyl)biphenyl-5-yl)-2-hydroxyacetic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of fluorine and trifluoromethyl groups typically requires specialized synthetic methodologies, such as metal-catalyzed cross-coupling reactions or halogenation processes. Advanced techniques like palladium-catalyzed arylations and copper-mediated reactions have been employed to construct the biphenyl core efficiently. The final step involves functionalizing the hydroxymethyl group with an acetic acid moiety, which can be achieved through oxidation or hydrolysis reactions.

The pharmacological profile of 2-(3'-Fluoro-2-(trifluoromethyl)biphenyl-5-yl)-2-hydroxyacetic acid has been evaluated through both computational modeling and experimental studies. Computational methods such as molecular dynamics simulations and quantum mechanical calculations have been used to predict how this compound might interact with biological targets at an atomic level. These studies provide valuable insights into the binding mode and affinity of the molecule, helping to guide further optimization efforts.

In vitro assays have been conducted to assess the biological activity of 2-(3'-Fluoro-2-(trifluoromethyl)biphenyl-5-yl)-2-hydroxyacetic acid. Initial results suggest that this compound exhibits promising inhibitory activity against certain kinases and enzymes relevant to cancer progression. Additionally, its ability to modulate inflammatory pathways has been explored, indicating potential therapeutic benefits in treating chronic inflammatory diseases. These findings underscore the importance of fluorinated biphenyl derivatives as pharmacological tools.

The structural diversity offered by compounds like 2-(3'-Fluoro-2-(trifluoromethyl)biphenyl-5-yl)-2-hydroxyacetic acid makes them valuable starting points for structure-based drug design. By modifying different functional groups within the molecule, chemists can fine-tune its properties to achieve desired pharmacological effects. The combination of computational chemistry tools with high-throughput screening techniques allows for rapid identification of lead compounds with optimized activity profiles.

The future directions for research on 2-(3'-Fluoro-2-(trifluoromethyl)biphenyl-5-yl strong >)-< strong >2-hydroxyacetic acid strong > include further exploration of its mechanism of action and development into clinical candidates. Preclinical studies are needed to evaluate its safety profile and efficacy in animal models before human trials can begin. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential in translating this promising compound into a viable therapeutic agent.

In conclusion, 2-(3'-Fluoro - 2 - ( trif luor om eth yl ) bip hen yl -5 - yl strong >)-< strong > 2 - hydro xy acetic aci d strong > (CAS No. 1214368 -54 -3) is a fascinating organic compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further development as a therapeutic agent. As our understanding of drug design principles continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.